Cas no 2014794-71-7 (tert-butyl N-4-(3-aminobut-1-en-1-yl)phenylcarbamate)

• Product Name: tert-butyl N-4-(3-aminobut-1-en-1-yl)phenylcarbamate
• CAS No: 2014794-71-7
• MF: C₁₅H₂₂N₂O₂
• MW: 262.347383975983
• CID: 6404792
• PubChem ID: 165784316
• Update Time: 2025-09-28

tert-butyl N-4-(3-aminobut-1-en-1-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(3-aminobut-1-en-1-yl)phenylcarbamate
• tert-butyl N-[4-(3-aminobut-1-en-1-yl)phenyl]carbamate
• EN300-1878110
• 2014794-71-7

• Inchi： 1S/C15H22N2O2/c1-11(16)5-6-12-7-9-13(10-8-12)17-14(18)19-15(2,3)4/h5-11H,16H2,1-4H3,(H,17,18)/b6-5+
• InChI Key： PFCIMMOYYWIJEC-AATRIKPKSA-N
• SMILES： O(C(NC1C=CC(/C=C/C(C)N)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 262.168127949g/mol
• Monoisotopic Mass: 262.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-4-(3-aminobut-1-en-1-yl)phenylcarbamate

Comprehensive Overview of tert-butyl N-4-(3-aminobut-1-en-1-yl)phenylcarbamate (CAS No. 2014794-71-7)

The compound tert-butyl N-4-(3-aminobut-1-en-1-yl)phenylcarbamate (CAS No. 2014794-71-7) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a tert-butyl carbamate group and an aminobutene moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals are increasingly interested in this compound due to its versatility and applications in drug discovery and material science.

One of the key reasons for the growing attention toward tert-butyl N-4-(3-aminobut-1-en-1-yl)phenylcarbamate is its role in the development of novel therapeutic agents. The presence of the aminobutene group allows for further functionalization, enabling the creation of derivatives with enhanced biological activity. This aligns with current trends in precision medicine and targeted drug delivery, where customized molecular structures are critical for efficacy and safety.

In addition to its pharmaceutical applications, CAS No. 2014794-71-7 is also explored in agrochemical research. The compound's stability and reactivity make it a candidate for developing new pesticides and herbicides, addressing global challenges such as food security and sustainable agriculture. With the increasing demand for eco-friendly solutions, this compound offers a promising avenue for innovation.

From a synthetic chemistry perspective, tert-butyl N-4-(3-aminobut-1-en-1-yl)phenylcarbamate is often discussed in the context of green chemistry and atom economy. Researchers are optimizing its production to minimize waste and energy consumption, reflecting the broader shift toward environmentally friendly practices. This focus on sustainability resonates with both academic and industrial stakeholders.

The compound's nomenclature, tert-butyl N-4-(3-aminobut-1-en-1-yl)phenylcarbamate, may seem complex, but it provides precise information about its structure. The tert-butyl group offers steric protection, while the phenylcarbamate segment contributes to its stability. Such detailed naming conventions are essential for accurate communication in scientific literature and regulatory submissions.

Another area of interest is the compound's potential in material science. Its ability to form stable intermediates makes it useful in polymer chemistry and coatings. As industries seek advanced materials with tailored properties, CAS No. 2014794-71-7 could play a pivotal role in innovations such as self-healing polymers or high-performance adhesives.

Given the rising popularity of AI-driven drug discovery, tert-butyl N-4-(3-aminobut-1-en-1-yl)phenylcarbamate is also being studied in silico. Computational models predict its interactions with biological targets, accelerating the identification of promising candidates. This approach aligns with the broader trend of digital transformation in life sciences.

For those sourcing this compound, quality and purity are paramount. Suppliers often highlight its high-performance liquid chromatography (HPLC) profiles and nuclear magnetic resonance (NMR) data to ensure compliance with research standards. These metrics are critical for reproducibility, a cornerstone of modern scientific inquiry.

In summary, tert-butyl N-4-(3-aminobut-1-en-1-yl)phenylcarbamate (CAS No. 2014794-71-7) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials. Its relevance to contemporary topics like sustainability, precision medicine, and green chemistry ensures its continued prominence in scientific discourse. As research progresses, this compound is poised to contribute to groundbreaking advancements across multiple disciplines.